Pyrazinoic Acid-d3 Ethyl Ester
Description
Future Directions
While specific future directions for Pyrazinoic Acid-d3 Ethyl Ester are not mentioned in the search results, research on pyrazinoic acid and its derivatives continues to be a significant area of interest. For instance, pyrazinoic acid esters have been evaluated for their efficacy in treating tuberculosis, particularly in cases resistant to pyrazinamide . This suggests potential future directions for research on Pyrazinoic Acid-d3 Ethyl Ester and related compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of Pyrazinoic Acid-d3 Ethyl Ester can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are then further modified to yield the final product. The key steps in this synthesis pathway include the protection and deprotection of functional groups, as well as the use of coupling and condensation reactions.", "Starting Materials": [ "3,6-dihydroxy-5-nitropyrazine-d3", "ethyl chloroformate", "triethylamine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Protection of the hydroxyl groups in 3,6-dihydroxy-5-nitropyrazine-d3 with ethyl chloroformate and triethylamine to yield the intermediate ethyl 3,6-diethoxycarbonyl-5-nitropyrazine-d3.", "Step 2: Reduction of the nitro group in the intermediate compound using sodium dithionite and hydrochloric acid to yield the corresponding amino compound, ethyl 3,6-diethoxycarbonyl-5-aminopyrazine-d3.", "Step 3: Deprotection of the ethyl ester groups using sodium hydroxide in methanol to yield the intermediate 3,6-dicarboxy-5-aminopyrazine-d3.", "Step 4: Coupling of the intermediate with deuterated ethyl alcohol using diethyl ether and triethylamine to yield the final product, Pyrazinoic Acid-d3 Ethyl Ester." ] } | |
CAS RN |
1246815-81-5 |
Molecular Formula |
C7H8N2O2 |
Molecular Weight |
155.171 |
IUPAC Name |
ethyl 3,5,6-trideuteriopyrazine-2-carboxylate |
InChI |
InChI=1S/C7H8N2O2/c1-2-11-7(10)6-5-8-3-4-9-6/h3-5H,2H2,1H3/i3D,4D,5D |
InChI Key |
SZYQPTAROQANMV-QGZYMEECSA-N |
SMILES |
CCOC(=O)C1=NC=CN=C1 |
synonyms |
Ethyl 2-Pyrazinecarboxylate-d3; Ethyl Pyrazinecarboxylate-d3; Ethyl Pyrazinoate-d3; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1E)-2-Methyl-1,3-butadien-1-yl]pyridine](/img/structure/B588228.png)
